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Compound of Interest

Compound Name: Phenoldisulfonic acid

Cat. No.: B033733

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural aspects of phenoldisulfonic acid. It is designed to be a valuable resource for
researchers, scientists, and professionals in drug development, offering detailed information on
its characteristics, synthesis, and analytical applications.

Chemical Properties

Phenoldisulfonic acid, a strong organic acid, is a versatile compound utilized in various
chemical syntheses and analytical methods. Its properties are largely dictated by the presence
of a hydroxyl group and two sulfonic acid groups attached to a benzene ring.

Identification and Nomenclature

The primary isomer of phenoldisulfonic acid is 4-hydroxybenzene-1,3-disulfonic acid. It is
also commonly known by several synonyms.
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Identifier Value
IUPAC Name 4-hydroxybenzene-1,3-disulfonic acid[1][2]
CAS Number 96-77-5[1][2]

Phenol-2,4-disulfonic acid, 1-Hydroxy-2,4-
Synonyms disulfobenzene, 4-Hydroxy-m-benzenedisulfonic
acid[1][2]

Physicochemical Properties

The physicochemical properties of phenoldisulfonic acid are summarized in the table below.
It is a deliquescent solid, highly soluble in water, and possesses strong acidic characteristics.[2]

[3]

Property Value Source
Molecular Formula CeHe0O7S2 [1112]
Molecular Weight 254.24 g/mol [1]
Melting Point >99.85 °C [1]
Boiling Point Not available (decomposes)

] 1.82 g/cm3 (for a 25% w/v
Density o ) ) [4]
solution in sulfuric acid)

Freely soluble in water and
Solubility methanol; practically insoluble

in ether and petroleum ether.

pKa -1.13 + 0.45 (predicted) [1]

Deliquescent needles or a
Appearance o [1]
yellow to brown liquid.

Chemical Structure
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The most common isomer of phenoldisulfonic acid is 4-hydroxybenzene-1,3-disulfonic acid.
The positions of the sulfonyl groups on the benzene ring significantly influence the molecule's
reactivity and properties.
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Synthesis of Phenoldisulfonic Acid

Fuming H2SOa

Concentrated H2SOa4

Mixing and Heating
(100°C, 2h)

Phenol

Phenoldisulfonic Acid
Solution
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Nitrate Determination using Phenoldisulfonic Acid

Water Sample
(Evaporation to dryness)

'

Add Phenoldisulfonic
Acid Reagent

'

Add NH2sOH
(Color Development)

Spectrophotometric
Measurement (410 nm)

Quantification using
Calibration Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Phenoldisulfonic-acid
https://www.guidechem.com/encyclopedia/phenoldisulfonic-acid-dic57971.html
https://key.molbase.com/index.php?k=U3hWL1ByDH8HPVNwVWkEdAE9AiBXJAAmUCAGaw4KAXxUWARwBCRbLVFwBSpQOwY7ADhRZVQyAidTNVMqCDMHOlNuVlFQKAxjBzBTP1U2BAoBegJgV30AHlAqBjUOJAE8VHwEJgR%2BWzhRYgVqUCwGMQA6UWJUfgJlU3xTNwh9BzFTalZ%2BUHIMYQc3Uz1VPQQ%2FATYCcVdiAGZQMgYyDj8BN1QqBDcEJ1s3UWsFJlB6BnYAPVF3VHECblNyUzUIYgdmUy1WPFAzDD0Hf1NjVWEEYgF7AmZXYQBlUHEGLA%3D%3D
https://www.benchchem.com/product/b033733#phenoldisulfonic-acid-chemical-properties-and-structure
https://www.benchchem.com/product/b033733#phenoldisulfonic-acid-chemical-properties-and-structure
https://www.benchchem.com/product/b033733#phenoldisulfonic-acid-chemical-properties-and-structure
https://www.benchchem.com/product/b033733#phenoldisulfonic-acid-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

